Cas no 502-95-4 (tetrahydropyridazine-3,6-dione)

• Product Name: tetrahydropyridazine-3,6-dione
• CAS No: 502-95-4
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD00230764
• CID: 933502
• PubChem ID: 95055
• Update Time: 2025-10-29

tetrahydropyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• tetrahydropyridazine-3,6-dione
• diazinane-3,6-dione
• Tetrahydro-3,6-pyridazinedione
• 1,2,4,5-tetrahydro-pyridazine-3,6-dione
• 3,6-Pyridazinedione,tetrahydro
• Butanedioic acid,cyclic hydrazide
• cyclic succinhydrazide
• Hexahydro-3,6-pyridazinedione
• Succinic acid,cyclic hydrazide
• Succinic hydrazide
• Tetrahydro-pyridazin-3,6-dion
• tetrahydro-pyridazine-3,6-dione
• AKOS024428846
• NSC 15048
• NSC-15048
• 0NTK7OE1HR
• SCHEMBL906641
• D87745
• DB-030421
• 502-95-4
• 3,6-Pyridazinedione, tetrahydro- (8CI)(9CI)
• Tetrahydro-3, 6-pyridazinedione
• NSC15048
• 3,6-Pyridazinedione, tetrahydro-
• Butanedioic acid, cyclic hydrazide
• 3, tetrahydro-
• UNII-0NTK7OE1HR
• 1,2-DIAZINANE-3,6-DIONE
• 3,6(1H,2H)-Pyridazinedione, dihydro-
• RNCAJLLRSYSZAM-UHFFFAOYSA-N
• DTXSID30198242
• Succinic acid, cyclic hydrazide

• MDL： MFCD00230764
• Inchi： 1S/C4H6N2O2/c7-3-1-2-4(8)6-5-3/h1-2H2,(H,5,7)(H,6,8)
• InChI Key： RNCAJLLRSYSZAM-UHFFFAOYSA-N
• SMILES： O=C1CCC(NN1)=O

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.246
• Boiling Point: 443°C at 760 mmHg
• Flash Point: 238.2°C
• Refractive Index: 1.467
• PSA: 58.20000
• LogP: -0.41480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes

Additional information on tetrahydropyridazine-3,6-dione

Comprehensive Guide to Tetrahydropyridazine-3,6-dione (CAS No. 502-95-4): Properties, Applications, and Market Insights

Tetrahydropyridazine-3,6-dione (CAS No. 502-95-4) is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound, also known as THPD, features a unique six-membered ring structure containing two nitrogen atoms and two carbonyl groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "tetrahydropyridazine-3,6-dione synthesis", "THPD applications", and "CAS 502-95-4 properties", reflecting growing interest in this specialized chemical.

The molecular structure of tetrahydropyridazine-3,6-dione contributes to its stability and reactivity patterns, which are crucial for various chemical transformations. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of novel therapeutic agents. The compound's hydrogen bonding capacity and electron-rich system make it valuable for designing molecules with specific biological activities, addressing current research trends in drug discovery and medicinal chemistry.

In industrial applications, tetrahydropyridazine-3,6-dione serves as a precursor for several specialty chemicals. Its derivatives show promise in materials science, particularly in the development of advanced polymers and functional materials. The compound's thermal stability and solubility characteristics are frequently investigated, as evidenced by search queries like "THPD solubility parameters" and "thermal stability of tetrahydropyridazine derivatives". These properties are especially relevant for researchers working on high-performance materials and green chemistry solutions.

The synthesis of tetrahydropyridazine-3,6-dione typically involves cyclization reactions of appropriate precursors under controlled conditions. Modern synthetic approaches focus on atom economy and environmentally friendly protocols, aligning with current industry demands for sustainable chemistry. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound, with many researchers searching for "THPD spectral data" and "CAS 502-95-4 characterization methods".

From a commercial perspective, the global market for tetrahydropyridazine-3,6-dione reflects increasing demand from pharmaceutical and research sectors. Suppliers and manufacturers are expanding their portfolios to include this compound, often listing it under search terms like "high purity THPD supplier" and "tetrahydropyridazine-3,6-dione manufacturer". Quality specifications typically emphasize parameters such as purity levels, residual solvent content, and particle size distribution, which are critical for end-use applications.

Recent scientific literature highlights novel applications of tetrahydropyridazine-3,6-dione in catalysis and coordination chemistry. Its ability to act as a ligand for transition metals has opened new avenues in homogeneous catalysis, particularly in reactions relevant to fine chemical synthesis. These developments have spurred increased academic interest, with many research groups investigating "THPD metal complexes" and "catalytic applications of tetrahydropyridazine derivatives".

Safety considerations for handling tetrahydropyridazine-3,6-dione follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment and ventilation systems are recommended when working with this chemical. Storage typically requires protection from moisture and extreme temperatures, with many safety data sheets available under searches for "CAS 502-95-4 MSDS".

The future outlook for tetrahydropyridazine-3,6-dione appears promising, with potential expansions into agrochemicals and electronic materials. Its structural features make it a candidate for developing new crop protection agents and organic semiconductors, areas that are currently receiving substantial research investment. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in specialized chemical markets.